2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile

• Molecular Formula: C5H6N4
• Molecular Weight: 122.13 g/mol
• IUPAC Name: 2-(2-methyl-1,2,4-triazol-3-yl)acetonitrile
• InChI: InChI=1S/C5H6N4/c1-9-5(2-3-6)7-4-8-9/h4H,2H2,1H3
• InChI Key: FFUCQSVQOAAZIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)CC#N

Description

2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C5H6N4 and its molecular weight is 122.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(chloromethyl)-1-methyl-1H-1,2,4-triazole hydrochloride (1.5 g, 11.45 mmol) in dimethylsulfoxide (30 mL) was added to a stirred suspension of sodium cyanide (3.366 g, 68.70 mmol) in dimethylsulfoxide (20 mL), and the reaction mixture was stirred at room temperature for 16 h. The mixture was partitioned between ethyl acetate and water. The organic layer was dried over sodium sulfate and concentrated. The resulting crude product was purified via column chromatography (100-200 mesh silica gel, 10-12% ethyl acetate in petroleum ether) to afford 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetonitrile (1.2 g). MS (ES+APCI) (M+H) 123.2.